Cas no 1805373-79-8 (2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1805373-79-8
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4874662
• Update Time: 2025-10-31

2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H7Cl2F2NO2/c10-3-5-1-4(2-6(15)16)7(9(12)13)14-8(5)11/h1,9H,2-3H2,(H,15,16)
• InChI Key： HSKSIAIPBIWBMV-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C=C(CC(=O)O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic acid

2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic Acid: A Comprehensive Overview

2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic acid, also known by its CAS number 1805373-79-8, is a complex organic compound with a unique structure that makes it highly valuable in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and chemical reactivity. The molecule consists of a pyridine ring substituted with multiple functional groups, including chlorine atoms, a chloromethyl group, a difluoromethyl group, and an acetic acid moiety. These substituents contribute to the compound's distinct properties and potential uses.

The structure of 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic acid is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6. The presence of chlorine atoms at positions 2 and 3 introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. The chloromethyl group at position 3 adds further complexity to the molecule, potentially enhancing its ability to participate in various chemical reactions. The difluoromethyl group at position 6 introduces fluorine atoms, which are known for their unique electronic properties and can significantly impact the compound's physicochemical characteristics. Finally, the acetic acid group at position 5 introduces a carboxylic acid functionality, which can play a crucial role in the compound's solubility and reactivity.

Recent studies have highlighted the potential of pyridine derivatives in the development of new drugs and agrochemicals. For instance, research has shown that certain pyridine-based compounds exhibit potent anti-inflammatory, antifungal, and insecticidal activities. Given its structural complexity, 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic acid is expected to display a wide range of biological activities that could make it a valuable candidate for further exploration in these fields.

The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the substitution of intermediates on the pyridine ring followed by functionalization with the desired groups. For example, the introduction of the chloromethyl group may involve nucleophilic substitution reactions, while the difluoromethyl group can be introduced through electrophilic substitution or other specialized techniques.

In terms of applications, 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic acid has shown promise in several areas. In agriculture, its potential as an insecticide or fungicide is being explored due to its ability to disrupt key biochemical pathways in pests and pathogens. In pharmaceutical research, this compound is being investigated for its potential as an anti-inflammatory agent or as a component in drug delivery systems.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 294 g/mol, and it exists as a crystalline solid under standard conditions. The presence of multiple electronegative atoms (chlorine and fluorine) contributes to its relatively high melting point and boiling point compared to simpler pyridine derivatives. Additionally, its solubility in polar solvents such as water and ethanol is moderate due to the balance between hydrophilic (carboxylic acid group) and hydrophobic (halogenated groups) moieties.

In conclusion, 2-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-5-acetic acid, CAS number 1805373-79-8, is a versatile compound with significant potential in various scientific and industrial applications. Its unique structure endows it with diverse chemical properties that make it an attractive target for further research and development.